Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C8H15NO B1422737 2-Methyl-2-(pyrrolidin-1-yl)propanal CAS No. 36558-30-2

2-Methyl-2-(pyrrolidin-1-yl)propanal

Cat. No. B1422737
CAS RN: 36558-30-2
M. Wt: 141.21 g/mol
InChI Key: HATZOIDGLAKFMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04981853

Procedure details

Under an argon atmosphere, pyrrolidine (3.55 g, 0.05 mole) was dissolved in ethyl ether (50 ml). Triethylamine (5.06 g, 0.05 mole) was added and the solution cooled to and maintained at 0° C. 2-Methylacryloyl chloride (5.22 g, 0.05 mole), dissolved in ethyl ether (50 ml) was added to the reaction and the solution stirred overnight. Water (50 ml) was added, the layers were separated and the aqueous layer extracted with ethyl ether. The extracts were concentrated and the resulting product dried (6.77 g). The structure was confirmed by NMR.
Name
pyrrolidine
Quantity
3.55 g
Type
reactant
Reaction Step One
Name
ethyl ether
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Triethylamine
Quantity
5.06 g
Type
reactant
Reaction Step Two
Name
2-Methylacryloyl chloride
Quantity
5.22 g
Type
reactant
Reaction Step Three
Name
ethyl ether
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Water
Quantity
50 mL
Type
reactant
Reaction Step Four
Name
1-(2-methyl-1-oxo-2-propanyl)pyrrolidine

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.C(N(CC)CC)C.[CH3:13][C:14](=[CH2:18])[C:15](Cl)=[O:16].O>C(OCC)C>[CH3:13][C:14]([N:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1)([CH3:18])[CH:15]=[O:16]

Inputs

Step One
Name
pyrrolidine
Quantity
3.55 g
Type
reactant
Smiles
N1CCCC1
Name
ethyl ether
Quantity
50 mL
Type
solvent
Smiles
C(C)OCC
Step Two
Name
Triethylamine
Quantity
5.06 g
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
2-Methylacryloyl chloride
Quantity
5.22 g
Type
reactant
Smiles
CC(C(=O)Cl)=C
Name
ethyl ether
Quantity
50 mL
Type
solvent
Smiles
C(C)OCC
Step Four
Name
Water
Quantity
50 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
the solution stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the solution cooled to and
ADDITION
Type
ADDITION
Details
was added to the reaction
CUSTOM
Type
CUSTOM
Details
the layers were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer extracted with ethyl ether
CONCENTRATION
Type
CONCENTRATION
Details
The extracts were concentrated
CUSTOM
Type
CUSTOM
Details
the resulting product dried (6.77 g)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
1-(2-methyl-1-oxo-2-propanyl)pyrrolidine
Type
Smiles
CC(C=O)(C)N1CCCC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.